BENGHE Foundational & Exploratory

Check Availability & Pricing

physical and chemical properties of
Schisanlignone C

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Schisanlignone C

Cat. No.: B13773464

An In-depth Technical Guide to Schisanlignone
C

This document provides a comprehensive overview of the physical and chemical properties of
Schisanlignone C, tailored for researchers, scientists, and professionals in drug development.

Physicochemical Properties

Schisanlignone C is a lignan, a class of natural products known for their interesting biological
activities. It has been isolated from plants of the Schisandra genus.[1][2] The fundamental
physicochemical characteristics of Schisanlignone C are summarized below.
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Property Value Source
Molecular Formula C23H2607 [3]
Molecular Weight 414.5 g/mol [2][3]
CAS Number 144606-83-7 [3]
Physical Description Powder [2]
Purity >98% [1][3]

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1112]
Acetate, DMSO, Acetone.

N Store at -20°C under an inert
Storage Conditions [21[31[4]
atmosphere.

Structural Elucidation and Spectral Data

The chemical structure of Schisanlignone C was determined through spectral analysis. The
absolute configuration of Schisanlignone C and related lignans was established using
spectroscopic methods.[1] While specific spectral data is not detailed in the provided search
results, the structural elucidation of similar lignans from Schisandra species typically involves
1D and 2D Nuclear Magnetic Resonance (NMR) spectroscopy and high-resolution mass
spectrometry.[5]

Biological Context

Schisanlignone C is a natural product isolated from Schisandra henryi and Schisandra viridis.

[1][2] Lignans from the Schisandra genus are a well-studied class of compounds with a variety

of reported biological activities.[5] However, specific biological activities and signaling pathways
for Schisanlignone C are not detailed in the provided search results.

Experimental Protocols

Detailed experimental protocols for specific biological assays of Schisanlignone C are not
available in the search results. However, a general methodology for its isolation can be
described.
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Isolation of Schisanlignone C:

The isolation of Schisanlignone C was reported as part of a study on the constituents of
Schisandra viridis.[1] A general workflow for the isolation and identification of such a natural
product is outlined in the diagram below. This process typically involves extraction from the
plant material, followed by chromatographic separation and purification, and finally, structural

elucidation using spectroscopic techniques.
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General Workflow for Natural Product Isolation and Identification
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Caption: A generalized workflow for the isolation and identification of Schisanlignone C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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